Cas no 1521008-90-1 ({4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 1521008-90-1
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• MDL: MFCD23602225
• CID: 5243760
• PubChem ID: 81646024
• Update Time: 2025-08-05

{4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}hydrazine
• {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine

• MDL： MFCD23602225
• Inchi： 1S/C8H8F4N2/c9-6-2-1-5(4-14-13)7(3-6)8(10,11)12/h1-3,14H,4,13H2
• InChI Key： YYZPTSRYRDZYIK-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1CNN)(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine

Chemical Profile of {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 1521008-90-1)

{4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1521008-90-1, features a unique structural motif that combines a fluorinated aromatic ring with a hydrazine moiety. The presence of both fluorine and trifluoromethyl substituents enhances its chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine consists of a benzene ring substituted at the 4-position with a fluorine atom and at the 2-position with a trifluoromethyl group. This arrangement imparts distinct electronic properties to the molecule, influencing its interactions with biological targets. The hydrazine group at the para position relative to the trifluoromethyl substituent further contributes to its reactivity, enabling various functionalization strategies that are crucial for drug development.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinity to biological receptors. {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine exemplifies this trend, as its fluorinated aromatic core provides a scaffold for designing molecules with optimized pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to increase lipophilicity and metabolic resistance, which are desirable attributes for long-acting drugs.

Current research in medicinal chemistry has highlighted the utility of hydrazine derivatives as pharmacophores in the development of antiviral, anticancer, and anti-inflammatory agents. The compound {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine has been explored as a precursor in synthesizing hydrazinoalkanes and hydrazones, which are key intermediates in drug discovery. Its structural features allow for facile modifications at multiple positions, enabling the creation of a diverse library of analogs for structure-activity relationship (SAR) studies.

One notable application of {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in cancer therapy. The combination of fluorine and trifluoromethyl groups enhances binding interactions with kinase active sites, leading to more potent and selective inhibitors. Preliminary studies have demonstrated promising results in inhibiting aberrantly active kinases associated with certain cancers, suggesting potential therapeutic applications.

The hydrazine moiety in {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine also facilitates the formation of Schiff bases, which are Schiff bases have been reported to exhibit diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. By incorporating this compound into drug design strategies, researchers can exploit these properties to develop novel therapeutic entities with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine serves as a versatile building block for constructing more complex molecules. Its reactivity allows for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for forming carbon-carbon bonds in drug molecules. Additionally, its ability to undergo nucleophilic substitution reactions makes it suitable for introducing various functional groups into the molecular framework.

The use of computational methods has further enhanced the understanding of {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine's properties and potential applications. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its design for better pharmacological outcomes. These computational approaches complement experimental work by predicting binding affinities, identifying key interaction sites, and suggesting modifications to improve drug-like characteristics.

In conclusion, {4-fluoro-2-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 1521008-90-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.